Cas no 104965-50-6 (Imp. E (EP): 2,2'-(Piperazin-1,4-diyl)bis-(6,7-dimethoxyquinazolin-4-amine))

• Product Name: Imp. E (EP): 2,2'-(Piperazin-1,4-diyl)bis-(6,7-dimethoxyquinazolin-4-amine)
• CAS No: 104965-50-6
• MF: C₂₄H₃₀Cl₂N₈O₄
• MW: 565.452202320099
• CID: 1071359
• PubChem ID: 44669936
• Update Time: 2025-04-20

Imp. E (EP): 2,2'-(Piperazin-1,4-diyl)bis-(6,7-dimethoxyquinazolin-4-amine) Chemical and Physical Properties

Names and Identifiers

• Imp. E (EP): 2,2'-(Piperazin-1,4-diyl)bis-(6,7-dimethoxyquinazolin-4-amine)
• Terazosin Hydrochloride Dihydrate Imp. E
• Terazosin dimer impurity (dihydrochloride)
• dihydrochloride1,4-bis(4-amino-6,7-dimethoxy-2-quinazolinyl)piperazine
• 104965-50-6
• Terazosin dimer impurity dihydrochloride
• Q27259478
• 2,2'-(1,4-Piperazinediyl)bis[6,7-dimethoxy-4-quinazolinamine hydrochloride; 2,2'-(Piperazin-1,4-diyl)bis-(6,7-dimethoxyquinazolin-4-amine) Dihydrochloride
• AKOS040756055
• 1,4-BIS(4-AMINO-6,7-DIMETHOXY-2-QUINAZOLINYL)PIPERAZINE, DIHYDROCHLORIDE
• 4E3S0K6216
• HY-131449
• CS-0134896
• 1486464-41-8

• Inchi： 1S/C24H28N8O4.2ClH/c1-33-17-9-13-15(11-19(17)35-3)27-23(29-21(13)25)31-5-7-32(8-6-31)24-28-16-12-20(36-4)18(34-2)10-14(16)22(26)30-24;;/h9-12H,5-8H2,1-4H3,(H2,25,27,29)(H2,26,28,30);2*1H
• InChI Key： SDPHRGYPGDUGEQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C(=CC2C(N)=NC(=NC=2C=1)N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1)OC

Computed Properties

• Exact Mass: 528.20037
• Monoisotopic Mass: 564.1767069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 658
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 147